Cas no 17705-81-6 (2-aminobutyl oleate)

• Product Name: 2-aminobutyl oleate
• CAS No: 17705-81-6
• MF: C₂₂H₄₃NO₂
• MW: 353.582327127457
• CID: 906493
• PubChem ID: 6436460
• Update Time: 2025-04-19

2-aminobutyl oleate Chemical and Physical Properties

Names and Identifiers

• 2-aminobutyl oleate
• 2-Amino-1-butanol, oleic acid ester
• 2-aminobutyl (9Z)-octadec-9-enoate
• 9-Octadecenoic acid (9Z)-, 2-aminobutyl ester
• Einecs 241-713-9
• Oleic acid 2-aminobutyl ester
• PAJXKWALMFXULT-QXMHVHEDSA-N
• 2-aminobutyl (Z)-octadec-9-enoate
• 17705-81-6
• DTXSID201251866
• NS00053757

• Inchi： 1S/C22H43NO2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(24)25-20-21(23)4-2/h11-12,21H,3-10,13-20,23H2,1-2H3/b12-11-
• InChI Key： PAJXKWALMFXULT-QXMHVHEDSA-N
• SMILES： O(CC(CC)N)C(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 353.32959
• Monoisotopic Mass: 353.329379614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 19
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32